Cas no 1000341-57-0 (3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester)

• Product Name: 3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester
• CAS No: 1000341-57-0
• MF: C₉H₆Cl₂N₂O₂
• MW: 245.062139987946
• CID: 2620164
• PubChem ID: 24729361
• Update Time: 2025-10-30

3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 3,7-dichloro-1H-indazole-5-carboxylate
• 1000341-57-0
• 3,7-Dichloro-5-(1H)indazole carboxylic acid methyl ester
• DTXSID301251621
• 3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester

• Inchi： 1S/C9H6Cl2N2O2/c1-15-9(14)4-2-5-7(6(10)3-4)12-13-8(5)11/h2-3H,1H3,(H,12,13)
• InChI Key： PSIGTFZGKWSTKX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CC2=C(NN=C21)Cl

Computed Properties

• Exact Mass: 243.980633g/mol
• Monoisotopic Mass: 243.980633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 245.06g/mol
• XLogP3: 3
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 417.4±40.0 °C at 760 mmHg
• Flash Point: 206.2±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester

Comprehensive Overview of 3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester (CAS No. 1000341-57-0)

3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester (CAS No. 1000341-57-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This indazole derivative is characterized by the presence of two chlorine atoms at the 3 and 7 positions, along with a methyl ester group, making it a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and stability. With the growing demand for small molecule therapeutics, 3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester has emerged as a key building block in medicinal chemistry. Its synthetic utility is further highlighted by its compatibility with various cross-coupling reactions, enabling the creation of diverse derivatives for biological screening.

In recent years, the scientific community has focused on optimizing the synthesis route for this compound to improve yield and purity. Advances in green chemistry have also influenced its production, with researchers exploring catalytic methods to reduce waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in crop protection. As the agrochemical industry seeks novel pest control agents, derivatives of 3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester are being evaluated for their efficacy against resistant insect species. This application addresses the global challenge of food security, a hot topic in both academic and industrial circles.

From a regulatory perspective, the compound's safety profile and environmental impact are under continuous review. Compliance with REACH and other international standards ensures its responsible use in various applications. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its purity and stability, meeting the stringent requirements of quality control protocols.

In summary, 3,7-Dichloro-5-(1H)indazole Carboxylic Acid Methyl Ester (CAS No. 1000341-57-0) represents a promising candidate for multiple industries. Its structural versatility, combined with ongoing research into its applications, positions it as a valuable tool for scientists addressing some of today's most pressing challenges in health and agriculture.